Cas no 1213115-06-0 (L-Phenylalanine, 4-iodo-, ethyl ester)

• Product Name: L-Phenylalanine, 4-iodo-, ethyl ester
• CAS No: 1213115-06-0
• MF: C₁₁H₁₄INO₂
• MW: 319.138835430145
• CID: 6578146
• Update Time: 2025-05-19

L-Phenylalanine, 4-iodo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, 4-iodo-, ethyl ester

• Inchi： 1S/C11H14INO2/c1-2-15-11(14)10(13)7-8-3-5-9(12)6-4-8/h3-6,10H,2,7,13H2,1H3/t10-/m0/s1
• InChI Key： JPGZZQSPPYTPOG-JTQLQIEISA-N
• SMILES： C(OCC)(=O)[C@H](CC1=CC=C(I)C=C1)N

Experimental Properties

• Density: 1.584±0.06 g/cm3(Predicted)
• Boiling Point: 339.8±27.0 °C(Predicted)
• pka: 7.11±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Phenylalanine, 4-iodo-, ethyl ester

L-Phenylalanine, 4-iodo-, ethyl ester (CAS No. 1213115-06-0): A Comprehensive Overview

L-Phenylalanine, 4-iodo-, ethyl ester, also known by its CAS registry number CAS No. 1213115-06-0, is a significant compound in the field of organic chemistry and biochemistry. This compound is a derivative of L-phenylalanine, one of the essential amino acids, with an iodine substituent at the para position of the benzene ring and an ethyl ester group attached to the carboxylic acid moiety. Its unique structure endows it with distinct chemical and biological properties, making it a valuable molecule in various research and industrial applications.

The synthesis of L-Phenylalanine, 4-iodo-, ethyl ester involves several steps, including the iodination of L-phenylalanine followed by esterification to form the ethyl ester derivative. This process requires precise control over reaction conditions to ensure high purity and yield. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, which is critical for its increasing demand in both academic and commercial settings.

One of the most notable applications of L-Phenylalanine, 4-iodo-, ethyl ester is in the field of drug discovery and development. The presence of the iodine atom at the para position introduces electronic effects that can influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Researchers have utilized this compound as a building block for designing bioactive molecules with potential therapeutic applications in areas such as cancer treatment, neurodegenerative diseases, and metabolic disorders.

In addition to its role in drug development, L-Phenylalanine, 4-iodo-, ethyl ester has found utility in biochemical studies aimed at understanding enzyme mechanisms and substrate specificity. The ethyl ester group serves as a convenient handle for modifying the compound's reactivity or solubility, enabling its use in various biochemical assays and analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Recent studies have also explored the use of L-Phenylalanine, 4-iodo-, ethyl ester in biotechnological applications, particularly in protein engineering and peptide synthesis. The compound's structural features make it an ideal substrate for enzymes like proteases and peptidases, providing insights into their catalytic mechanisms and potential for industrial applications.

From a structural standpoint, the iodine substituent at the para position of the benzene ring imparts unique electronic properties to L-Phenylalanine, 4-iodo-, ethyl ester. This substitution can influence the compound's interaction with biological systems, potentially enhancing its bioavailability or targeting specific receptors or enzymes. Furthermore, the ethyl ester group contributes to the molecule's lipophilicity, which is crucial for its permeability across biological membranes.

The safety profile of L-Phenylalanine, 4-iodo-, ethyl ester has been extensively evaluated in preclinical studies. These studies have demonstrated that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is focused on optimizing its pharmacokinetic properties to maximize efficacy while minimizing potential side effects.

In conclusion, L-Phenylalanine, 4-iodo-, ethyl ester (CAS No. 1213115-06-0) is a versatile compound with significant potential in various scientific and industrial domains. Its unique structure and functional groups make it an invaluable tool for researchers working in drug discovery, biochemistry, and biotechnology. As our understanding of this compound continues to grow through cutting-edge research initiatives worldwide...